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Compound of Interest

Compound Name: Pulchinenoside E2

Cat. No.: B1247194

Audience: Researchers, scientists, and drug development professionals.

Introduction

Pulchinenoside E2 is a triterpenoid saponin isolated from the roots of Pulsatilla chinensis
(Bunge) Regel, a plant used in traditional Chinese medicine.[1] This guide provides a
comprehensive overview of its molecular structure, stereochemistry, and known biological
activities, with a focus on its cytotoxic effects.

Molecular Structure and Properties

Pulchinenoside E2 is a complex glycoside with an oleanane-type triterpene aglycone. Its
chemical identity is well-established through spectroscopic methods.

General Properties
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Property Value Source

Molecular Formula Cs3Hs6021 --INVALID-LINK--

Molecular Weight 1059.24 g/mol --INVALID-LINK--

CAS Number 244202-36-6 --INVALID-LINK--
Inferred from typical

Appearance White to off-white powder appearance of isolated
saponins

Solubility Soluble in DMSO --INVALID-LINK--

Structural Diagram

The gross structure of Pulchinenoside E2, consisting of the aglycone and the attached sugar

moieties, can be visualized as follows:
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Pentasaccharide Chain at C-3
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Hederagenin Core
Carboxyl Group at C-28

(Dried and Powdered Roots of Pulsatilla chinensis)

Extraction with Methanol

to separate polar and non-polar compounds

Solvent-Solvent Partitioning

Crude saponin fraction

(Column Chromatography (e.g., Silica GeID

Further purification

(Preparative HPLC)
Gure Pulchinenoside Ez)
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(Seed HL-60 cells in 96-well plates)

'

Great cells with varying concentrations of Pulchinenoside E2)

'

Gncubate for a specified period (e.g., 72 hoursD

(Add MTT solution to each weID

Mitochondrial dehydrogenases in viable cells convert MTT to formazan

Gdd solubilization solution (e.g., DMSOD

;

G/Ieasure absorbance at a specific wavelength (e.g., 570 an

(Calculate the IC50 value)
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Pulchinenoside E2
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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